Cas no 130433-02-2 (12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI))
130433-02-2 structure
Product Name:12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI)
CAS No:130433-02-2
MF:C40H61NO14
MW:779.910653829575
CID:159364
PubChem ID:23305313
Update Time:2025-04-19
12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI)
- EurocidinE
- 130433-02-2
- Eurocidin E
- (17Z,21Z)-25-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-13-butan-2-yl-1,3,9,29-tetrahydroxy-7,11-dioxo-12,31-dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylic acid
- (17Z,21E)-25-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-13-butan-2-yl-1,3,9,29-tetrahydroxy-7,11-dioxo-12,31-dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylic acid
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- Inchi: 1S/C40H61NO14/c1-4-24(2)31-18-13-11-9-7-5-6-8-10-12-17-29(53-39-37(48)35(41)36(47)25(3)52-39)21-32-34(38(49)50)30(45)23-40(51,55-32)22-27(43)16-14-15-26(42)19-28(44)20-33(46)54-31/h5-13,17,24-25,27-32,34-37,39,43-45,47-48,51H,4,14-16,18-23,41H2,1-3H3,(H,49,50)/b6-5-,9-7-,10-8+,13-11?,17-12?/t24?,25-,27?,28?,29?,30?,31?,32?,34?,35+,36-,37+,39+,40?/m1/s1
- InChI Key: QHYNZYOPJOICJB-GSFFSISKSA-N
- SMILES: O1C2(CC(CCCC(CC(CC(=O)OC(CC=CC=CC=CC=CC=CC(CC1C(C(=O)O)C(C2)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O)C(C)CC)O)=O)O)O |c:18,20,t:22|
Computed Properties
- Exact Mass: 779.409206
- Monoisotopic Mass: 779.409206
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 55
- Rotatable Bond Count: 5
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 3
- Topological Polar Surface Area: 256
- XLogP3: 0.1
Experimental Properties
- Density: 1.3
- Boiling Point: 1018.8°Cat760mmHg
- Flash Point: 569.9°C
12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI) Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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